1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine

• Molecular Formula: C26H30N2O
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 1-[4-(5-bicyclo[2.2.1]hept-2-enylmethyl)piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C26H30N2O/c29-26(25(21-7-3-1-4-8-21)22-9-5-2-6-10-22)28-15-13-27(14-16-28)19-24-18-20-11-12-23(24)17-20/h1-12,20,23-25H,13-19H2
• InChI Key: ZABXKTGGHOTGBI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2CC3CC2C=C3)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5

Description

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine, also known as BDPA, is a compound that has been of great interest to researchers due to its potential use in scientific research. BDPA is a piperazine derivative that has been shown to have an impact on the central nervous system, making it a valuable tool for studying neurological and psychiatric disorders. In

Mechanism of Action

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine works by inhibiting the reuptake of dopamine and serotonin in the brain, leading to an increase in their concentration in the synapse. This increase in neurotransmitter concentration can lead to changes in behavior and mood, making it a valuable tool for studying the role of these neurotransmitters in various disorders.
Biochemical and Physiological Effects
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine has been shown to have a number of biochemical and physiological effects, including an increase in dopamine and serotonin concentration in the brain, changes in behavior and mood, and an increase in locomotor activity. It has also been shown to have an impact on the stress response system, making it a valuable tool for studying the role of stress in various disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine in lab experiments is its ability to selectively target the dopamine and serotonin systems in the brain, making it a valuable tool for studying these systems and their role in various disorders. However, one limitation of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine is that it has a relatively short half-life, making it difficult to use in long-term studies.

Future Directions

There are many future directions for the use of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine in scientific research. One potential area of research is the use of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine in the study of addiction and substance abuse disorders. Another potential area of research is the use of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine in the study of the stress response system and its role in various disorders. Additionally, there is potential for the development of new 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine derivatives that may have improved pharmacokinetic properties and increased selectivity for specific neurotransmitter systems.

Synthesis Methods

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine can be synthesized using a multistep process that involves the reaction of bicyclo[2.2.1]hept-5-en-2-ylmethanol with diphenylacetyl chloride, followed by the reaction with piperazine. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(diphenylacetyl)piperazine has been used in scientific research to study a wide range of neurological and psychiatric disorders such as depression, anxiety, and addiction. It has been shown to have an impact on the dopamine and serotonin systems in the brain, making it a valuable tool for studying these systems and their role in various disorders.